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Compound of Interest

Compound Name: Benzene, (1-cyclohexylethyl)-

CAS No.: 4413-16-5

Cat. No.: B1615048

Get Quote

A Note on This Guide: As a Senior Application Scientist, my primary commitment is to scientific

integrity and the safety of fellow researchers. An exhaustive search for a comprehensive,

officially registered Safety Data Sheet (SDS) for Benzene, (1-cyclohexylethyl)- (CAS 4413-

16-5) has not yielded a dedicated document. The toxicological and hazard properties of this

specific molecule have not been fully investigated and established.[1]

This guide has been constructed to address this critical information gap. It is designed for

researchers, scientists, and drug development professionals who may encounter this

compound. The content herein is based on a foundational principle of chemical safety: in the

absence of specific data, a compound must be treated as possessing the hazards of its most

dangerous structural components. Therefore, this document synthesizes data from its primary

structural analogs—Benzene and Cyclohexylbenzene—to provide a conservative and robust

framework for risk assessment and safe handling.

Part 1: Identification and Physicochemical Analysis
Benzene, (1-cyclohexylethyl)- is an aromatic hydrocarbon. Its identity and known physical

properties are crucial for understanding its behavior in a laboratory setting.
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Synonyms:

Ethane, 1-cyclohexyl-1-phenyl-

1-Phenyl-1-cyclohexylethane

(α-Methylbenzyl)cyclohexane[2]

Known Physicochemical Data
The following properties have been identified from available chemical databases. This data is

essential for designing appropriate experimental and storage conditions.

Property Value Source

Molecular Formula C₁₄H₂₀ PubChem[2]

Molecular Weight 188.31 g/mol PubChem[2]

Appearance
No data available; likely a

liquid based on analogs.
Inferred

Boiling Point

No experimental data;

Predicted: 565.51 K (292.36

°C)

Cheméo

Melting Point

No experimental data;

Predicted: 219.26 K (-53.89

°C)

Cheméo

Flash Point No experimental data. -

Density No experimental data. -

Solubility
Insoluble in water (predicted).

Soluble in organic solvents.
Cheméo

Part 2: Hazard Assessment - A Structurally Inferred
Profile
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The core of our safety analysis rests on the compound's structure: a benzene ring alkylated

with a cyclohexylethyl group. This necessitates a cautious evaluation, assuming the hazards of

both benzene and cyclohexylbenzene until empirical data proves otherwise.

Causality of Hazard Inference:
The benzene moiety is unequivocally linked to severe health effects. Benzene is a known

human carcinogen (Group 1), mutagen, and causes damage to the hematopoietic system

through prolonged exposure.[3][4] The addition of an alkyl group does not negate these

intrinsic hazards. Cyclohexylbenzene, a closely related analog, is classified as a combustible

liquid and presents a significant aspiration toxicity hazard.[1][5] Therefore, the logical and safe

approach is to assume Benzene, (1-cyclohexylethyl)- possesses a combination of these

hazardous properties.

Inferred GHS Classification
Based on this analysis, the following GHS classification should be provisionally adopted for all

laboratory work.
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Hazard Class Category Hazard Statement Basis of Inference

Flammable Liquids
Category 4

(Combustible)

H227: Combustible

liquid

Cyclohexylbenzene[5]

[6]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters

airways

Benzene,

Cyclohexylbenzene[1]

[7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Benzene,

Cyclohexylbenzene[6]

[7]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

Benzene,

Cyclohexylbenzene[6]

Germ Cell

Mutagenicity
Category 1B

H340: May cause

genetic defects
Benzene[8]

Carcinogenicity Category 1A
H350: May cause

cancer
Benzene[3][8][9]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1

H372: Causes

damage to organs

(Blood) through

prolonged or repeated

exposure

Benzene[8]

Hazardous to the

Aquatic Environment

(Acute)

Category 2
H401: Toxic to aquatic

life

Benzene,

Cyclohexylbenzene[8]

Hazardous to the

Aquatic Environment

(Chronic)

Category 3

H412: Harmful to

aquatic life with long

lasting effects

Benzene,

Cyclohexylbenzene

Visualizing the Hazard Inference Workflow
The following diagram illustrates the logical process for assigning a conservative hazard profile

to an under-characterized chemical based on its structural analogs.
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Diagram 1: Hazard Assessment Workflow for Uncharacterized Compounds

Target Compound:
Benzene, (1-cyclohexylethyl)-
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Caption: Diagram 1: Hazard Assessment Workflow for Uncharacterized Compounds.
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Part 3: Protocols for Safe Handling and Emergency
Response
Given the severe inferred hazards, particularly carcinogenicity and mutagenicity, all work with

Benzene, (1-cyclohexylethyl)- must be conducted under strict protocols that minimize all

potential routes of exposure (inhalation, dermal, ingestion).

Engineering and Administrative Controls
Designated Area: All work involving this compound must be performed in a designated area

(e.g., a specific chemical fume hood) clearly labeled with warnings for carcinogens and

aspiration hazards.

Ventilation: All handling of open containers must occur within a certified chemical fume hood

with a face velocity of at least 100 feet per minute (fpm).

Access Control: Access to the designated area should be restricted to authorized and trained

personnel only.

Quantities: The quantity of the chemical stored and used in the laboratory should be kept to

the absolute minimum required for the experimental work.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory.

Hand Protection: Use double-gloving. An inner nitrile glove should be worn, with an outer

glove of a material resistant to aromatic hydrocarbons (e.g., Viton®, butyl rubber). Consult

glove manufacturer data for breakthrough times.

Eye/Face Protection: ANSI-approved safety goggles are required at all times. When there is

a splash hazard, a full-face shield must be worn over the safety goggles.[1]

Skin and Body Protection: A flame-resistant laboratory coat, fully buttoned, is required.

Personnel must wear full-length pants and closed-toe shoes. No skin should be exposed

between the shoe and ankle.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1615048/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safety-data-of-benzene-1-cyclohexylethyl
https://www.fishersci.com/store/msds?partNumber=AC111291000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Respiratory protection is generally not required when working within

a certified chemical fume hood. If work must be performed outside of a fume hood (a

scenario that should be avoided), a full risk assessment must be conducted, and a NIOSH-

approved respirator with organic vapor cartridges would be required.

Experimental Workflow: A Self-Validating System
The following protocol outlines a safe handling workflow designed to prevent exposure at every

step.
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Diagram 2: Safe Handling and Exposure Control Workflow
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Caption: Diagram 2: Safe Handling and Exposure Control Workflow.
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Emergency Protocols
Rapid and correct response to an emergency is critical.

Spill Response:

Evacuate: Immediately alert others and evacuate the immediate area of the spill.

Isolate: If safe to do so, close the fume hood sash. Restrict access to the area.

Ventilate: Ensure the area is well-ventilated.

Assess: Do not attempt to clean a large spill or any spill outside of a fume hood without

specialized training and equipment (SCBA). Contact institutional Environmental Health &

Safety (EHS).

Clean-up (Small spills inside a fume hood):

Wear full PPE as described above.

Cover the spill with an inert absorbent material (e.g., sand, diatomaceous earth).[5]

Carefully collect the absorbent material using non-sparking tools and place it into a

labeled, sealed container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Dispose of all cleaning materials and contaminated PPE as hazardous waste.

First Aid Measures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[1] Seek medical attention if

irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1] Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion:DO NOT INDUCE VOMITING. This is critical due to the severe aspiration hazard.

[1][5][7] If the person is conscious and alert, rinse their mouth with water. Seek immediate

medical attention and provide the SDS or this guide to the medical personnel.

Fire Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1]

Unsuitable Media: Do not use a direct stream of water, as it may spread the fire.

Specific Hazards: The compound is combustible and its vapors may form explosive mixtures

with air.[5] Thermal decomposition can produce carbon monoxide and carbon dioxide.

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).

Part 4: Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The storage area should be separate from strong oxidizing agents.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[5][8]

The storage area must be clearly marked as containing a carcinogen.

Disposal:

All waste materials, including empty containers, contaminated PPE, and spill cleanup debris,

must be disposed of as hazardous waste.
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Disposal must be handled by a licensed waste management company in accordance with all

local, state, and federal regulations. Do not dispose of down the drain.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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